2,4-Bis(2,6-diethylphenylimino)pentane

• Molecular Formula: C25H34N2
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 2-N,4-N-bis(2,6-diethylphenyl)pentane-2,4-diimine
• InChI: InChI=1S/C25H34N2/c1-7-20-13-11-14-21(8-2)24(20)26-18(5)17-19(6)27-25-22(9-3)15-12-16-23(25)10-4/h11-16H,7-10,17H2,1-6H3
• InChI Key: BQUVXKJCYAIGQC-UHFFFAOYSA-N
• SMILES: CCC1=C(C(=CC=C1)CC)N=C(C)CC(=NC2=C(C=CC=C2CC)CC)C

Description

2,4-Bis(2,6-diethylphenylimino)pentane is a nitrogen-containing ligand with a pentane backbone and two imino groups substituted with 2,6-diethylphenyl moieties. The imino groups likely enable metal coordination, making it a candidate for asymmetric synthesis or polymerization catalysis. The ethyl substituents on the aryl rings provide moderate steric bulk, distinguishing it from ligands with bulkier (e.g., isopropyl) or smaller (e.g., methyl) substituents .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Compound Name	Backbone	Functional Groups	Substituents	Key Applications
2,4-Bis(2,6-diethylphenylimino)pentane	Pentane	Imino (C=N)	2,6-Diethylphenyl	Potential ligand for metal coordination (inferred)
2,3-Bis(2,6-di-i-propylphenylimino)butane	Butane	Imino (C=N)	2,6-Diisopropylphenyl	Ligand in catalysis (e.g., olefin polymerization)
(R,R)-3,5-Xyl-SKEWPHOS	Pentane	Phosphino (P)	3,5-Dimethylphenyl	Asymmetric hydrogenation catalysis
1,5-Bis(diphenylphosphino)pentane	Pentane	Phosphino (P)	Phenyl	Transition-metal catalysis (e.g., cross-coupling)

Key Observations :

• Backbone Length: The pentane backbone in 2,4-Bis(2,6-diethylphenylimino)pentane and phosphino ligands (e.g., SKEWPHOS) allows flexibility, which can influence metal-center geometry and reactivity.
• Substituent Effects: Ethyl groups in the target compound offer intermediate steric bulk compared to the isopropyl groups in 2,3-Bis(2,6-di-i-propylphenylimino)butane. Bulkier substituents enhance steric protection of metal centers but may reduce substrate accessibility .
• Functional Groups: Imino ligands (C=N) typically bind metals via nitrogen lone pairs, while phosphino ligands (P) are stronger σ-donors and π-acceptors, favoring different catalytic pathways (e.g., hydrogenation vs. polymerization) .

Physicochemical Properties

Compound Name	Physical State	Melting Point (°C)	Solubility	Stability
2,4-Bis(2,6-diethylphenylimino)pentane	Solid (inferred)	Not reported	Likely organic solvents (e.g., toluene)	Air-stable (inferred from analogs)
2,3-Bis(2,6-di-i-propylphenylimino)butane	Yellow crystals	104–106	Organic solvents	Stable under inert conditions
(R,R)-3,5-Xyl-SKEWPHOS	Liquid (in toluene)	Not reported	Toluene, THF	Air-sensitive (phosphino ligands typically oxidize)
1,5-Bis(diphenylphosphino)pentane	Solid	Not reported	THF, DCM	Air-sensitive

Key Observations :

• Melting Points : The butane analog’s melting point (104–106°C) suggests higher crystallinity due to shorter chain length and isopropyl substituents. The target compound’s pentane backbone may lower melting points due to increased flexibility .
• Solubility: Imino compounds (e.g., 2,3-Bis(2,6-di-i-propylphenylimino)butane) are typically soluble in nonpolar solvents, similar to phosphino ligands. Ethyl substituents may enhance solubility compared to bulkier analogs .
• Stability: Phosphino ligands (e.g., SKEWPHOS) require inert handling due to air sensitivity, while imino ligands like the target compound are likely more stable under ambient conditions .

Steric and Electronic Tuning :

• In contrast, diisopropyl or dimethyl analogs prioritize steric hindrance or electronic effects, respectively .